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Compound of Interest

Compound Name: Bis-PEG21-NHS ester

cat. No.: 86352240

An In-depth Technical Guide to Bis-PEG21-NHS Ester

Introduction

Bis-PEG21-NHS ester is a homobifunctional crosslinking reagent widely utilized in the fields of
bioconjugation, drug delivery, and proteomics. Its structure is characterized by a long,
hydrophilic polyethylene glycol (PEG) spacer arm flanked by two N-hydroxysuccinimide (NHS)
ester functional groups. This unique architecture allows for the covalent conjugation of two
amine-containing molecules, imparting increased solubility and flexibility to the resulting
conjugate. This guide provides a detailed examination of its structure, properties, and
applications.

Core Structure and Functional Components

The chemical structure of Bis-PEG21-NHS ester is central to its function. It can be
deconstructed into three key components:

e N-Hydroxysuccinimide (NHS) Esters: The molecule is capped at both ends by NHS esters.
These are highly reactive functional groups that specifically target primary amines (-NH2),
such as the side chain of lysine residues in proteins or amine-modified oligonucleotides, to
form stable and covalent amide bonds.[1][2]

o Polyethylene Glycol (PEG) Spacer: The core of the molecule consists of a discrete PEG
(dPEG®) chain with 21 ethylene glycol units.[3] This hydrophilic spacer arm confers several
advantageous properties, including enhanced solubility in aqueous buffers, reduced
aggregation of conjugates, and increased stability in biological systems.[1][2] The extended
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length of the PEG chain provides significant spatial separation between the conjugated
molecules.

o Homobifunctional Nature: The presence of identical reactive groups (NHS esters) at both
ends makes it a homobifunctional crosslinker. This symmetry is ideal for intermolecular
crosslinking of two identical or different proteins or for intramolecularly linking different amine
sites within a single protein.

Below is a diagram illustrating the general structure of Bis-PEG21-NHS ester.
Caption: General schematic of the Bis-PEG21-NHS ester structure.

Physicochemical Properties

The quantitative properties of Bis-PEG21-NHS ester are summarized in the table below.
These parameters are critical for designing and executing conjugation experiments, ensuring
accurate stoichiometry and characterization of the final products.

Property Value Reference(s)
Chemical Formula Cs4H96N2029
Molecular Weight ~1237.34 g/mol
CAS Number 2221948-98-5
Appearance C.olo.rles.s to off-whi-te Soliq— |
Liquid Mixture or Viscous liquid
Purity >95%
Spacer Arm Length ~79.1 A (67 atoms)
Storage Conditions -20°C, protect from moisture

Reaction Mechanism and Experimental Protocols
Amine-Reactive Conjugation Pathway

The utility of Bis-PEG21-NHS ester lies in the reaction between its terminal NHS esters and
primary amines. This reaction proceeds via nucleophilic acyl substitution, where the amino
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group attacks the carbonyl carbon of the NHS ester. This results in the formation of a stable
amide bond and the release of N-hydroxysuccinimide as a byproduct. The optimal pH for this
reaction is between 7.0 and 7.5.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6352240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

NHS Ester Reaction with Primary Amine

< >

eaction Conditions

pH7.0-75
Aqueous Buffer

Forms Releases

1. Prepare Reagents
- Dissolve Bis-PEG21-NHS in anhydrous DMSO
- Prepare protein in amine-free buffer (pH 7.2)

ombine

2. Initiate Reaction
- Add crosslinker to protein solution
- Incubate (e.g., 1 hr at RT)

After Incubation

3. Quench Reaction
- Add Tris or Glycine buffer to stop

Proceed to

4. Purify Conjugate
- Remove excess reagent via Dialysis or SEC

haracterize

5. Analyze Product
- SDS-PAGE, Mass Spectrometry, etc.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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